Cas no 16397-19-6 (2-aminohexan-1-ol)

2-aminohexan-1-ol Properties

Names and Identifiers

• 1-Hexanol, 2-amino-
• 2-aminohexan-1-ol
• 2-Amino-1-hexanol
• Nsc66899
• (±)-2-Amino-1-hexanol
• DL-2-Amino-1-hexanol
• [1-(Hydroxymethyl)pentyl]amine
• EN300-1826197
• SB44804
• BS-48978
• CS-0091368
• STK894254
• NSC-66899
• SCHEMBL42799
• InChI=1/C6H15NO/c1-2-3-4-6(7)5-8/h6,8H,2-5,7H2,1H3
• (+/-)-2-Amino-1-hexanol
• MFCD02683227
• AKOS005638842
• DL-2-Amino-1-hexanol, 90%, technical grade
• AB89052
• 3-METHYL-5-[4-(TRIFLUOROMETHYL)PHENYL]ISOXAZOLE-4-CARBOXYLICACIDHYDRAZIDE
• DTXSID60936891
• 5665-74-7
• DPEOTCPCYHSVTC-UHFFFAOYSA-
• 2-amino-hexan-1-ol
• FT-0773815
• BBL021541
• FT-0635800
• MFCD02683226
• SY038520
• D75114
• 16397-19-6
• SY038512
• FT-0773015
• (A+/-)-2-Amino-1-hexanol
• NSC66899
• DB-052954
• dl-2-Amino-1-hexanol
• +Expand

• MDL： MFCD00009810
• InChIKey： DPEOTCPCYHSVTC-UHFFFAOYSA-N
• Inchi： 1S/C6H15NO/c1-2-3-4-6(7)5-8/h6,8H,2-5,7H2,1H3
• SMILES： OCC(CCCC)N

Computed Properties

• Exact Mass: 117.11545
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 117.115
• Heavy Atom Count: 8
• Complexity: 47.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• LogP: 1.19650
• PSA: 46.25
• Refractive Index: n20/D 1.4522(lit.)
• Boiling Point: 189.5-190.5 ºC
• Flash Point: 100.0±0.0 ºC,
• Solubility: Soluble (145 g/l) (25 º C),
• Density: 0.907±0.06 g/cm3 (20 ºC 760 Torr),